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Compound of Interest

Compound Name:
4-(Trifluoromethyl)phenyl

isothiocyanate

Cat. No.: B158776 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-(Trifluoromethyl)phenyl
isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-(Trifluoromethyl)phenyl isothiocyanate (CAS No. 1645-65-4). This

compound is a critical reagent and building block in the synthesis of pharmaceuticals,

agrochemicals, and materials science applications.[1][2] Its utility is largely derived from the

presence of the isothiocyanate functional group and the trifluoromethyl moiety, which can

enhance the biological activity and stability of target molecules.[1] This document summarizes

key quantitative data, outlines standard experimental protocols for property determination, and

illustrates the compound's role in synthetic chemistry.

Core Physical and Chemical Properties
The physical properties of 4-(Trifluoromethyl)phenyl isothiocyanate have been compiled

from various sources. The data is summarized in the table below for clarity and ease of

comparison. It is important to note the variations in reported values, which may be attributed to

different experimental conditions or sample purities.
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Property Value

CAS Number 1645-65-4[1][2][3][4][5][6]

Molecular Formula C₈H₄F₃NS[1][2][4][5][6]

Molecular Weight 203.18 g/mol [1][2][3][5]

Appearance
White to light yellow or orange crystalline solid

or powder.[1][3][4]

Melting Point 38 - 44 °C[1][2][4]

Boiling Point
207 °C (at atmospheric pressure)[1][2] 81 °C (at

11 mmHg)[3][7][8] 116-118 °C (at 20 mmHg)[9]

Density ~1.34 g/cm³ (estimate)[3]

Flash Point >110 °C (>230 °F)[3]

Purity ≥97-98% (by Gas Chromatography)[1][3]

Solubility

Information on solubility in common laboratory

solvents is not extensively detailed in the

provided search results, but its chemical

structure suggests solubility in organic solvents

like dichloromethane, chloroform, and ethyl

acetate. It is sensitive to moisture.[3]

Storage Conditions

2 - 8 °C, often stored under an inert atmosphere

(e.g., nitrogen) due to moisture sensitivity.[1][3]

[6][10]

Synonyms

1-Isothiocyanato-4-(trifluoromethyl)benzene, p-

Trifluoromethylphenyl isothiocyanate, α,α,α-

Trifluoro-p-tolyl isothiocyanate.[1][6]

Experimental Protocols
Detailed experimental procedures for the determination of the physical properties of 4-
(Trifluoromethyl)phenyl isothiocyanate are based on standard laboratory techniques.
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1. Determination of Melting Point:

Methodology: The melting point is determined using a calibrated digital melting point

apparatus. A small, dry sample of the crystalline solid is packed into a capillary tube to a

depth of 2-3 mm. The tube is placed in the heating block of the apparatus. The temperature

is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected melting point. The

melting range is recorded from the temperature at which the first drop of liquid appears to the

temperature at which the entire sample becomes a clear liquid. The reported range (e.g., 38-

44 °C) reflects this process.[1][4]

2. Determination of Boiling Point:

Methodology: The atmospheric boiling point is determined by distillation. For compounds that

may decompose at high temperatures, vacuum distillation is employed, as indicated by the

values reported at reduced pressures (e.g., 81 °C at 11 mmHg).[3][7][8] A sample is heated

in a distillation flask connected to a condenser and a vacuum source. The pressure is

monitored with a manometer. The boiling point is the temperature at which the liquid and

vapor phases are in equilibrium, observed as a stable temperature plateau during distillation,

with condensate forming on the thermometer bulb.

3. Purity Analysis by Gas Chromatography (GC):

Methodology: Purity is typically assessed using gas chromatography coupled with a Flame

Ionization Detector (FID).

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., ethyl acetate).

Instrumentation: A gas chromatograph with a capillary column (e.g., DB-5 or equivalent

non-polar phase) is used.

Conditions: The injector and detector temperatures are set high enough to ensure sample

vaporization (e.g., 250 °C). A temperature program for the oven is established to separate

the target compound from any impurities (e.g., starting at 100 °C and ramping to 280 °C).

Analysis: The sample is injected, and the resulting chromatogram shows peaks

corresponding to different components. Purity is calculated as the area of the main peak
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relative to the total area of all peaks, expressed as a percentage. The common purity level

for this reagent is ≥98%.[1][2]

Visualization of Synthetic Utility
4-(Trifluoromethyl)phenyl isothiocyanate is a versatile electrophile. The isothiocyanate

group (-N=C=S) readily reacts with nucleophiles such as primary amines, secondary amines,

and hydrazines. This reactivity makes it a key intermediate in the synthesis of a wide range of

compounds, particularly thiourea derivatives, which are scaffolds for various biologically active

molecules. The logical workflow below illustrates this central role.

Synthetic Workflow of 4-(Trifluoromethyl)phenyl isothiocyanate
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Caption: Role as a key building block in chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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